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Compound of Interest

Compound Name: Potassium borate

Cat. No.: B086520

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the theoretical chemical
composition of potassium tetraborate, including its anhydrous and hydrated forms. It details the
elemental mass percentages and outlines the experimental protocols for empirical verification.

Introduction

Potassium tetraborate is an inorganic compound with the chemical formula K2B4O>. It is also
found in a hydrated form, potassium tetraborate tetrahydrate (K2B4O7-4H20). This document
serves as a technical resource, presenting the theoretical elemental composition of both forms
and providing a standardized methodology for their experimental determination.

Theoretical Chemical Composition

The theoretical chemical composition of a compound is derived from its chemical formula and
the atomic weights of its constituent elements. This section provides the calculated elemental
mass percentages for both anhydrous and hydrated potassium tetraborate.

Anhydrous Potassium Tetraborate (K2B40O7)

Anhydrous potassium tetraborate is composed of potassium, boron, and oxygen.[1][2] Its
molecular weight is 233.4 g/mol .[1][2]

Table 1: Theoretical Elemental Composition of Anhydrous Potassium Tetraborate (K2B4O7)
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Atomic . Mass
. Moles in Molar Mass
Element Symbol Weight ( Percentage
Formula (g/mol)

g/mol ) (%)
Potassium K 39.0983 2 78.1966 33.50%
Boron B 10.811 4 43.244 18.53%
Oxygen o} 15.999 7 111.993 47.98%
Total 233.4336 100.00%

Potassium Tetraborate Tetrahydrate (K2B4O7:4H20)

The hydrated form contains four molecules of water of crystallization for each molecule of
potassium tetraborate.[3][4] This significantly alters its molecular weight and elemental
composition. The molecular weight of potassium tetraborate tetrahydrate is 305.50 g/mol .[4][5]

[6]

Table 2: Theoretical Elemental Composition of Potassium Tetraborate Tetrahydrate
(K2B40O7:4H20)

Atomic . Mass
. Moles in Molar Mass
Element Symbol Weight ( Percentage
Formula (g/mol)

g/mol ) (%)
Potassium K 39.0983 2 78.1966 25.60%
Boron B 10.811 4 43.244 14.16%
Oxygen o} 15.999 11 175.989 57.61%
Hydrogen H 1.008 8 8.064 2.64%
Total 305.4936 100.00%

Experimental Verification of Elemental Composition

The theoretical composition of potassium tetraborate can be verified experimentally using
various analytical techniques. Inductively Coupled Plasma - Optical Emission Spectrometry
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(ICP-OES) is a robust and widely used method for the determination of elemental composition.
[7] The following protocol is based on the NIOSH 7303 method for the analysis of elements.[5]

[8][°]

Experimental Protocol: Elemental Analysis by ICP-OES

This protocol outlines the general steps for the determination of potassium and boron in a
sample of potassium tetraborate.

3.1.1 Sample Preparation

o Accurately weigh approximately 0.1 g of the potassium tetraborate sample into a 50 mL
volumetric flask.

o Add approximately 25 mL of deionized water to dissolve the sample.

 Acidify the solution by adding 1.25 mL of concentrated nitric acid (HNOs) and 1.25 mL of
concentrated hydrochloric acid (HCI).[5][9]

e Dilute the solution to the 50 mL mark with deionized water.

e Prepare a series of calibration standards of potassium and boron in a similar acid matrix.
3.1.2 Instrumental Analysis

e Set up the ICP-OES instrument according to the manufacturer's instructions.

o Aspirate the blank solution (acid matrix) to establish a baseline.

o Aspirate the calibration standards in order of increasing concentration to generate a
calibration curve.

o Aspirate the prepared sample solution and record the emission intensities for potassium and
boron at their respective wavelengths.

o Aspirate a check standard after every 10 samples to ensure instrument stability.

3.1.3 Data Analysis
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o Use the calibration curve to determine the concentration of potassium and boron in the
sample solution.

» Calculate the mass of each element in the original sample using the following formula:
Mass of element (g) = Concentration in solution (g/L) * Volume of solution (L)

o Calculate the mass percentage of each element in the original sample:
Mass % = (Mass of element (g) / Mass of original sample (g)) * 100

o Compare the experimentally determined mass percentages with the theoretical values.

Logical Workflow

The following diagram illustrates the logical workflow for determining and verifying the chemical
composition of potassium tetraborate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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